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Compound of Interest

Compound Name: 2,4,6-Triiodophenol

Cat. No.: B146134 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Triiodophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4,6-Triiodophenol. Adherence to these guidelines is critical for

ensuring laboratory safety and minimizing risk to personnel and the environment.

Hazard Summary
2,4,6-Triiodophenol is a chemical that poses several health risks. It is harmful if it comes into

contact with skin or is inhaled.[1] It is known to cause skin irritation, serious eye irritation, and

may lead to respiratory irritation.[1][2][3]
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Parameter Value Source

Molecular Formula C₆H₃I₃O [4][5]

Molecular Weight 471.80 g/mol [4][6]

Melting Point 157-159 °C [6]

Hazard Classifications

Acute Toxicity (Dermal,

Inhalation), Skin Irritation, Eye

Irritation, Specific Target Organ

Toxicity (Single Exposure)

[1][6]

Signal Word Warning [1][3][6]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ventilation: Always handle 2,4,6-Triiodophenol in a well-ventilated area, preferably within a

certified chemical fume hood.[1][7]

Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are

readily accessible and in good working order.[1]

Emergency Preparedness: Have a spill kit with appropriate absorbent materials (e.g.,

vermiculite, sand) readily available.

2. Personal Protective Equipment (PPE):

The following PPE must be worn at all times when handling 2,4,6-Triiodophenol:
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PPE Category Solid Form Dissolved Form

Eye Protection

Chemical safety goggles that

meet ANSI Z87.1 standards. A

face shield should be worn if

there is a risk of dust

generation.

Chemical splash goggles. A

face shield is required when

there is a splash hazard.

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile, neoprene).

[8] Consult the glove

manufacturer's compatibility

chart. Change gloves

immediately upon

contamination.

Double gloving with

appropriate chemical-resistant

gloves is recommended.[8]

Gloves must be changed

immediately if contact with the

solution occurs.[8]

Body Protection

A chemical-resistant lab coat,

long pants, and closed-toe

shoes are required.[8] For

significant dust generation, a

chemical-resistant apron may

be necessary.[8]

A chemical-resistant lab coat

or apron over a standard lab

coat is recommended. Ensure

complete coverage of arms

and torso. Long pants and

closed-toe, chemical-resistant

footwear are mandatory.[8]

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator with a

particulate filter (e.g., N95) is

necessary.[2][6]

If working outside a fume hood

with volatile solvents, a

respirator with an appropriate

organic vapor cartridge is

required.

3. Handling Procedures:

Weighing and Transferring:

All manipulations of solid 2,4,6-Triiodophenol that could generate dust must be

performed in a chemical fume hood.[8]

Use a spatula for transferring the solid. Avoid creating dust.
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If weighing outside a fume hood is unavoidable, use a tared, sealed container to transport

the chemical to the balance and back to the hood.[8]

Preparing Solutions:

Add the solid 2,4,6-Triiodophenol to the solvent slowly to avoid splashing.[8]

Ensure the process is conducted within a chemical fume hood.

4. Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2][3]

Store away from incompatible materials such as acid anhydrides and acid chlorides.[1]

Disposal Plan
The disposal of 2,4,6-Triiodophenol and its containers must be managed in accordance with

local, regional, and national hazardous waste regulations.[9]

Step-by-Step Disposal Protocol:

Waste Identification and Classification: 2,4,6-Triiodophenol waste is likely to be classified

as hazardous waste due to its toxic properties.[9] Consult your institution's Environmental

Health and Safety (EHS) department for specific guidance.[9]

Waste Segregation and Collection:

Solid Waste: Collect contaminated materials (e.g., gloves, weighing paper, paper towels)

in a designated, sealed, and properly labeled hazardous waste container.[8][9]

Liquid Waste: All solutions containing 2,4,6-Triiodophenol should be collected in a

designated, sealed, and properly labeled hazardous waste container.[8] Do not dispose of

down the drain.[9]
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Container Labeling: The label should clearly state "Hazardous Waste" and "2,4,6-
Triiodophenol".[9]

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area.[9]

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's approved hazardous waste contractor.[9]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[2] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

Inhalation: Move the person to fresh air.[2] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.[2]

Spills: For solid spills, carefully sweep up the material to avoid generating dust and place it

into a designated hazardous waste container.[2] For solutions, absorb the spill with an inert

material and place it in the hazardous waste container.[9] Clean the spill area with soap and

water, collecting the cleaning materials as hazardous waste.[9] Report the spill to your

supervisor and EHS department.[9]
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Caption: Workflow for the safe handling of 2,4,6-Triiodophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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